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Abstract: This-document-provides-a-comprehensive-technical-overview-of-the-core-

physicochemical-properties-of-brominated-pyridine-carboxylic-acids, a-class-of-compounds-of-

significant-interest-in-medicinal-chemistry-and-drug-development. It-details-key-parameters-

such-as-acid-dissociation-constant-(pKa), lipophilicity-(logP), and-melting-points. Standardized-

experimental-protocols-for-the-determination-of-these-properties-are-provided, alongside-

visual-workflows-to-guide-researchers. The-data-and-methodologies-presented-herein-are-

intended-to-support-drug-discovery-professionals-in-the-rational-design-and-development-of-

novel-therapeutic-agents.

Introduction
Brominated-pyridine-carboxylic-acids-are-heterocyclic-compounds-that-serve-as-versatile-

building-blocks-in-the-synthesis-of-pharmaceutically-active-molecules.[1][2] The-incorporation-

of-a-bromine-atom-onto-the-pyridine-ring, which-also-contains-a-carboxylic-acid-group,

significantly-influences-the-molecule's-electronic-properties, acidity, lipophilicity, and-metabolic-

stability. These-characteristics-are-critical-determinants-of-a-drug-candidate's-pharmacokinetic-

and-pharmacodynamic-profile, governing-everything-from-solubility-and-absorption-to-target-

binding-and-in-vivo-efficacy.[3] This-guide-summarizes-essential-physicochemical-data-for-a-

selection-of-these-compounds-and-provides-detailed-experimental-protocols-for-their-

measurement.
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Physicochemical-Data-Summary
The-following-tables-compile-key-physicochemical-data-for-several-isomers-of-brominated-

pyridine-carboxylic-acids. These-values-are-essential-for-predicting-the-behavior-of-these-

molecules-in-biological-systems.

Table 1: pKa-and-Melting-Point-of-Selected-Brominated-
Pyridine-Carboxylic-Acids

Compound Name Structure
pKa
(Predicted/Experim
ental)

Melting Point (°C)

2-Bromopyridine-4-

carboxylic acid (2-

Bromoisonicotinic

acid)

Br at C2, COOH at C4 No data available 217-220[4]

4-Bromopyridine-2-

carboxylic acid (4-

Bromopicolinic acid)

Br at C4, COOH at C2 No data available 172-174[5]

5-Bromopyridine-2-

carboxylic acid (5-

Bromopicolinic acid)

Br at C5, COOH at C2 No data available 176-178[6][7]

6-Bromopyridine-2-

carboxylic acid (6-

Bromopicolinic acid)

Br at C6, COOH at C2 No data available 192-194[8]

5-Bromopyridine-3-

carboxylic acid (5-

Bromonicotinic acid)

Br at C5, COOH at C3 No data available 178[9]

6-Bromopyridine-3-

carboxylic acid (6-

Bromonicotinic acid)

Br at C6, COOH at C3
3.24 ± 0.10

(Predicted)[10]
200-203[11][12]

Table 2: Lipophilicity-(logP)-and-Aqueous-Solubility
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Compound Name logP (Predicted) Aqueous Solubility

5-Bromonicotinic acid 1.1[13] Soluble in water[9]

6-Bromonicotinic acid No data available Sparingly soluble in water[10]

Lower aliphatic amines

(general reference)
N/A

Solubility decreases with an

increase in molar mass due to

the larger hydrophobic alkyl

part.[14]

Note: Experimental logP and precise quantitative solubility data for many of these specific

isomers are not readily available in the public domain and often must be determined

empirically.

Detailed-Experimental-Protocols
Accurate-determination-of-physicochemical-properties-is-fundamental. The-following-protocols-

outline-standard-methodologies-for-measuring-pKa, logP, and-aqueous-solubility.

Protocol:-Determination-of-pKa-by-Potentiometric-
Titration
Potentiometric-titration-is-a-highly-accurate-and-widely-used-method-for-pKa-determination.

[15][16] The-method-involves-monitoring-pH-changes-in-a-solution-of-the-compound-as-a-

titrant-of-known-concentration-is-incrementally-added.[3] The-pKa-is-determined-from-the-

inflection-point-of-the-resulting-titration-curve.[3][17][16]

Principle: A-solution-of-the-brominated-pyridine-carboxylic-acid-is-titrated-with-a-strong-

base-(e.g., NaOH). The-pH-is-measured-after-each-addition-of-titrant. The-pKa-value-

corresponds-to-the-pH-at-which-half-of-the-acid-has-been-neutralized.[16]

Apparatus:

Calibrated-pH-meter-with-a-combination-pH-electrode.

Automatic-burette-or-precision-manual-burette.
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Stirred-titration-vessel.

Magnetic-stirrer.

Reagents:

Test-Compound-Solution: Prepare-a-~1-mM-solution-of-the-compound-in-deionized-water-

or-a-suitable-co-solvent-if-solubility-is-low.[3][18]

Titrant: Standardized-0.1-M-NaOH-solution-(carbonate-free).[3][18]

Acidic-Solution:-Standardized-0.1-M-HCl-solution.[3][18]

Ionic-Strength-Adjustment:-0.15-M-KCl-solution-to-maintain-constant-ionic-strength.[18]

Procedure:

Calibrate-the-pH-meter-using-standard-buffers-(e.g., pH-4, 7, and-10).[18]

Place-a-known-volume-(e.g., 20-mL)-of-the-test-compound-solution-into-the-titration-

vessel.[3][18]

Add-the-ionic-strength-adjustment-solution.

If-necessary, adjust-the-initial-pH-of-the-solution-to-the-acidic-range-(e.g., pH-1.8-2.0)-

using-0.1-M-HCl.[3][18]

Purge-the-solution-with-nitrogen-to-remove-dissolved-CO2.[18]

Begin-the-titration-by-adding-small, precise-increments-of-the-0.1-M-NaOH-solution.

Record-the-pH-and-volume-of-titrant-added-after-each-increment, allowing-the-reading-to-

stabilize.[3]

Continue-the-titration-until-the-pH-reaches-the-alkaline-range-(e.g., pH-12-12.5).[3][18]

Perform-a-minimum-of-three-replicate-titrations-for-accuracy.[18]
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Data-Analysis: Plot-pH-versus-the-volume-of-titrant-added. The-pKa-is-the-pH-at-the-

midpoint-of-the-buffer-region, which-can-be-found-from-the-maximum-of-the-first-derivative-

of-the-titration-curve.

Protocol:-Determination-of-logP-by-Shake-Flask-
Method-(OECD-107)
The-shake-flask-method-is-the-traditional-and-most-reliable-method-for-determining-the-n-

octanol/water-partition-coefficient-(logP).[19] It-is-suitable-for-logP-values-in-the-range-of--2-to-

4.[20][21]

Principle: The-compound-is-dissolved-in-a-two-phase-system-of-n-octanol-and-water. After-

equilibration, the-concentration-of-the-compound-in-each-phase-is-measured. The-partition-

coefficient-(P)-is-the-ratio-of-the-concentration-in-n-octanol-to-the-concentration-in-water.

Apparatus:

Centrifuge-tubes-with-PTFE-lined-caps.

Mechanical-shaker-or-vortex-mixer.

Centrifuge.

Analytical-instrumentation-for-concentration-measurement-(e.g., HPLC-UV).

Reagents:

n-Octanol,-analytical-grade,-pre-saturated-with-water.

Water-(e.g., HPLC-grade),-pre-saturated-with-n-octanol.

Buffer-solutions-(e.g., pH-7.4-phosphate-buffer)-if-determining-the-distribution-coefficient-

(logD).

Procedure:

Prepare-a-stock-solution-of-the-test-compound-in-either-n-octanol-or-water.
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Add-appropriate-volumes-of-the-n-octanol-and-water-(or-buffer)-phases-to-a-centrifuge-

tube. The-volume-ratio-can-be-adjusted-based-on-the-expected-logP-value.

Add-a-small-aliquot-of-the-stock-solution-to-the-tube.

Cap-the-tube-tightly-and-agitate-it-until-equilibrium-is-reached-(e.g., shaking-at-room-

temperature-for-24-hours).

Separate-the-phases-by-centrifugation.[21]

Carefully-withdraw-an-aliquot-from-each-phase-for-analysis.

Determine-the-concentration-of-the-compound-in-each-phase-using-a-validated-analytical-

method-like-HPLC.

Calculation:

P-=-[Concentration]octanol-/-[Concentration]water

logP-=-log10(P)

Protocol:-Determination-of-Aqueous-Solubility-by-HPLC
The-shake-flask-incubation-followed-by-HPLC-analysis-is-a-gold-standard-method-for-

determining-thermodynamic-aqueous-solubility.[22]

Principle: An-excess-amount-of-the-solid-compound-is-equilibrated-with-an-aqueous-buffer-

to-create-a-saturated-solution. The-undissolved-solid-is-then-removed,-and-the-

concentration-of-the-dissolved-compound-in-the-supernatant-is-quantified-by-HPLC-against-

a-standard-calibration-curve.[22][23]

Apparatus:

Vials-with-PTFE-lined-caps.

Orbital-shaker-or-end-over-end-rotator-in-a-temperature-controlled-environment.

Centrifuge-and/or-filters-(e.g., 0.22-µm-PVDF).
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Calibrated-HPLC-system-with-UV-detector.

Reagents:

Test-Compound-(solid).

Aqueous-Buffer-(e.g., phosphate-buffered-saline,-pH-7.4).

Organic-Solvent-(e.g., Acetonitrile-or-Methanol)-for-stock-and-standard-solutions.

Procedure:

Add-an-excess-of-the-solid-compound-to-a-vial-(ensure-solid-is-visible-after-equilibration).

Add-a-known-volume-of-the-aqueous-buffer.

Seal-the-vial-and-agitate-at-a-constant-temperature-(e.g., 25°C)-for-an-extended-period-

(e.g., 24-48-hours)-to-ensure-equilibrium-is-reached.

Separate-the-undissolved-solid-from-the-solution-by-centrifugation-and/or-filtration-of-the-

supernatant.[23] This-step-is-critical-to-avoid-artificially-high-results.[22]

Dilute-the-clarified-saturated-solution-with-a-suitable-solvent-to-bring-it-into-the-

concentration-range-of-the-calibration-curve.[23]

Prepare-a-series-of-standard-solutions-of-the-compound-in-the-same-solvent-and-

generate-a-calibration-curve-(Peak-Area-vs.-Concentration).[24]

Analyze-the-diluted-sample-and-standards-by-HPLC.

Calculation: Determine-the-concentration-of-the-diluted-sample-from-the-calibration-curve.

Multiply-this-value-by-the-dilution-factor-to-obtain-the-solubility-of-the-compound.

Visualized-Workflows-and-Relationships
Visual-diagrams-help-clarify-complex-processes-and-relationships-in-drug-discovery-and-

development.
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Caption: Workflow for Physicochemical Profiling in Drug Discovery.

Caption: Structure-Property Relationships in Brominated Pyridine Carboxylic Acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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